Cas no 56201-79-7 (6-Fluoro-4-(trifluoromethyl)pyridin-2-amine)

• Product Name: 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine
• CAS No: 56201-79-7
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4899540
• Update Time: 2025-11-01

6-Fluoro-4-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine
• 2-Pyridinamine, 6-fluoro-4-(trifluoromethyl)-
• FC1=CC(=CC(=N1)N)C(F)(F)F
• 2-Amino-6-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-4-1-3(6(8,9)10)2-5(11)12-4/h1-2H,(H2,11,12)
• InChI Key： NYYZEWNYFZUOSN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1)N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine

6-Fluoro-4-(trifluoromethyl)pyridin-2-amine (CAS No. 56201-79-7): A Versatile Fluorinated Pyridine Derivative

6-Fluoro-4-(trifluoromethyl)pyridin-2-amine (CAS No. 56201-79-7) is a fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, featuring both fluoro and trifluoromethyl substituents on its pyridine core, exhibits unique physicochemical properties that make it valuable for various applications. The presence of these electron-withdrawing groups enhances the molecule's stability and reactivity, making it a promising building block for drug discovery and material science.

The growing interest in fluorinated heterocycles like 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine stems from their ability to improve pharmacokinetic properties in drug candidates. Recent studies show that approximately 30% of newly approved small-molecule drugs contain at least one fluorine atom, highlighting the importance of compounds like this in modern medicinal chemistry. Researchers particularly value its potential as a precursor for kinase inhibitors and antiviral agents, which are currently hot topics in pharmaceutical development.

From a synthetic chemistry perspective, 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine offers multiple sites for further functionalization. The amino group at position 2 can participate in various coupling reactions, while the fluorine atom at position 6 allows for selective nucleophilic substitutions. This versatility has made it a popular choice for constructing more complex molecular architectures, especially in the development of crop protection agents and pharmaceutical intermediates.

The compound's physicochemical properties contribute significantly to its utility. With a molecular weight of 180.11 g/mol and the presence of multiple fluorine atoms, it displays enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. These characteristics are particularly valuable in addressing current challenges in drug development, such as improving oral bioavailability and reducing drug metabolism issues.

In material science applications, 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine has shown promise as a building block for liquid crystal materials and organic electronic components. The strong electron-withdrawing nature of the trifluoromethyl group, combined with the directional properties imparted by the fluorine atom, makes this compound interesting for designing advanced materials with specific optical and electronic properties.

Market analysis indicates growing demand for fluorinated pyridine derivatives, with 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine being among the most sought-after intermediates. The global market for fluorinated compounds in pharmaceuticals alone is projected to reach $XX billion by 2025, driven by increasing research into targeted therapies and precision medicine approaches.

Recent advancements in green chemistry have also impacted the synthesis and applications of this compound. Researchers are developing more sustainable routes to produce 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine, addressing environmental concerns while maintaining high yields and purity. These developments align with the pharmaceutical industry's push toward more eco-friendly synthesis methods.

Quality control aspects of 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine are crucial for its applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. The compound typically appears as a white to off-white crystalline powder with high stability under standard storage conditions.

Looking forward, the applications of 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine are expected to expand into emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its unique structural features make it particularly suitable for these cutting-edge therapeutic approaches, which are currently among the most searched topics in medicinal chemistry literature.

For researchers working with this compound, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, like all chemical substances, 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine should be handled with care in well-ventilated areas by trained personnel.

The intellectual property landscape surrounding fluorinated pyridine derivatives continues to evolve, with numerous patents filed for novel applications of 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine and related compounds. This reflects the compound's growing importance in both academic research and industrial applications across multiple sectors.

In conclusion, 6-Fluoro-4-(trifluoromethyl)pyridin-2-amine (CAS No. 56201-79-7) represents a versatile and valuable building block in modern chemistry. Its unique combination of fluorine substituents and reactive amino group positions it as a key intermediate for pharmaceutical development, agrochemical innovation, and advanced material design. As research into fluorinated compounds continues to expand, the importance of this specific pyridine derivative is likely to grow significantly in the coming years.